Cas no 84771-20-0 (Fmoc-Trp-Osu)

Fmoc-Trp-Osu structure
Product name:Fmoc-Trp-Osu
CAS No:84771-20-0
MF:C30H25N3O6
MW:523.536007642746
CID:707487
Fmoc-Trp-Osu Chemical and Physical Properties
Names and Identifiers
-
- L-Tryptophan,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
- (2,5-dioxopyrrolidin-1-yl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1H-indol-3-yl)propanoate
- Fmoc-L-Trp-OSu
- FMOC-TRP-OSU
- Carbamic acid, [(1S)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-1-(1H-indol-3-ylmethyl)-2-oxoethyl]-, 9H-fluoren-9-ylmethyl ester (9CI)
- Carbamic acid, [2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-1-(1H-indol-3-ylmethyl)-2-oxoethyl]-, 9H-fluoren-9-ylmethyl ester, (S)- (ZCI)
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-tryptophan 2,5-dioxo-1-pyrrolidinyl ester (ACI)
- Fmoc-Trp-Osu
-
- Inchi: 1S/C30H25N3O6/c34-27-13-14-28(35)33(27)39-29(36)26(15-18-16-31-25-12-6-5-7-19(18)25)32-30(37)38-17-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-12,16,24,26,31H,13-15,17H2,(H,32,37)/t26-/m0/s1
- InChI Key: WWQYTEPUEUNBOM-SANMLTNESA-N
- SMILES: C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)ON1C(=O)CCC1=O)CC1=CNC2C=CC=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 39
- Rotatable Bond Count: 10
Experimental Properties
- Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (5.0E-4 g/L) (25 ºC),
Fmoc-Trp-Osu Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-294947A-25 g |
Fmoc-L-Trp-OSu, |
84771-20-0 | 25g |
¥5,874.00 | 2023-07-11 | ||
Chemenu | CM308476-100g |
Fmoc-Trp-Osu |
84771-20-0 | 95% | 100g |
$295 | 2021-06-09 | |
1PlusChem | 1P00G3F1-1g |
FMOC-TRP-OSU |
84771-20-0 | 98% | 1g |
$40.00 | 2025-02-27 | |
abcr | AB259039-5g |
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-tryptophan succinimidyl ester, 98% (Fmoc-L-Trp-OSu); . |
84771-20-0 | 98% | 5g |
€112.50 | 2024-04-16 | |
A2B Chem LLC | AH50125-5g |
Fmoc-trp-osu |
84771-20-0 | ≥ 97% (HPLC) | 5g |
$72.00 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743582-25g |
2,5-Dioxopyrrolidin-1-yl (((9h-fluoren-9-yl)methoxy)carbonyl)-l-tryptophanate |
84771-20-0 | 98% | 25g |
¥2184.00 | 2024-07-28 | |
TRC | F679665-50mg |
Fmoc-Trp-Osu |
84771-20-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
TRC | F679665-100mg |
Fmoc-Trp-Osu |
84771-20-0 | 100mg |
$ 65.00 | 2022-06-04 | ||
TRC | F679665-500mg |
Fmoc-Trp-Osu |
84771-20-0 | 500mg |
$ 80.00 | 2022-06-04 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-294947-5 g |
Fmoc-L-Trp-OSu, |
84771-20-0 | 5g |
¥1,166.00 | 2023-07-11 |
Fmoc-Trp-Osu Related Literature
-
Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
-
Danyu Xia,Xiaoqing Lv,Kexian Chen,Pi Wang Dalton Trans., 2019,48, 9954-9958
-
Hemant Gopee,Bo M. Petersen,Andrew D. Bond,Jan O. Jeppesen Chem. Commun., 2007, 4110-4112
-
Kyung-Hee Park,Marshal Dhayal RSC Adv., 2015,5, 33503-33514
-
Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
84771-20-0 (Fmoc-Trp-Osu) Related Products
- 1380792-92-6(2-[(3S)-6-hydroxy-2,3-dihydro-1-benzofuran-3-yl]acetic acid)
- 1354024-14-8((S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-isopropyl-3-methyl-butyramide)
- 1204246-72-9(3-nitro-1H-pyrazole-5-carbonitrile)
- 7460-84-6(Glycidyl Stearate Standard)
- 1227591-57-2(3,6-Di(pyridin-3-yl)pyridine-2-acetonitrile)
- 123843-57-2(2,6-Difluoro-4-hydroxybenzonitrile)
- 1247376-49-3(3-(1H-Imidazol-1-YL)propane-1-thiol)
- 634181-32-1(Hyaluronic acid tetrasaccharide ammonium)
- 5853-00-9(D-Carnosine Standard)
- 135383-60-7((S)-Dolaphenine hydrochloride)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:84771-20-0)Fmoc-Trp-Osu

Purity:99%
Quantity:25g
Price ($):216.0